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Compound of Interest

Compound Name: 2-chloro-N-propylbenzamide
CAS No.: 66896-67-1
Cat. No.: B183827
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide has been synthesized from available safety data for closely
related chemical structures and established chemical safety principles. A specific, verified
Safety Data Sheet (SDS) for 2-Chloro-N-Propylbenzamide (CAS No. 66896-67-1) is not
readily available from major suppliers, who note its status as a rare chemical for research
purposes. Users must exercise caution and validate this information with their own internal
safety assessments.

Chemical Identity and Physicochemical Properties

2-Chloro-N-propylbenzamide is a chlorinated aromatic amide. Understanding its fundamental
properties is the first step in a robust safety assessment. While extensive experimental data is
not publicly available, computational predictions provide valuable initial insights.
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Property Value Source
Molecular Formula C10H12CINO PubChemLite[1]
Molecular Weight 197.66 g/mol PubChem|[2]
CAS Number 66896-67-1 Sigma-Aldrich
Canonical SMILES CCCNC(=0)C1=CC=CC=C1Cl PubChemlLite[1]
InChlKey VILMNWRIVYHPCE- PubChemLite[1]

UHFFFAOYSA-N

Appearance Solid (predicted) General Chemical Knowledge

N Low (predicted based on )
Water Solubility tructure) General Chemical Knowledge
structure

Causality Behind Properties: The benzamide group, with its polar amide linkage, offers some
potential for hydrogen bonding. However, the presence of the nonpolar propyl chain and the
chlorinated benzene ring is expected to significantly limit its solubility in water. Its solid state at
room temperature is typical for a molecule of this size and complexity.

Hazard Identification and GHS Classification

Due to the lack of a specific Safety Data Sheet for 2-chloro-N-propylbenzamide, we will
proceed with the GHS classification provided for a closely related substance by MilliporeSigma.
This classification should be treated as a minimum standard, and a thorough internal risk
assessment is imperative.

GHS Classification (based on a closely related compound)

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

o Germ cell mutagenicity (Category 2), H341: Suspected of causing genetic defects.
Signal Word: Warning[3]

Hazard Pictograms:
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Caption: GHS Hazard Pictograms for 2-Chloro-N-Propylbenzamide.

Hazard Statements:

e H302: Harmful if swallowed.[3]

e H341: Suspected of causing genetic defects.[3]

Precautionary Statements:[3]

e Prevention:

[¢]

P201: Obtain special instructions before use.

[¢]

P202: Do not handle until all safety precautions have been read and understood.

o

P264: Wash skin thoroughly after handling.

o

P270: Do not eat, drink or smoke when using this product.

[¢]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

» Response:

o P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

o P308 + P313: IF exposed or concerned: Get medical advice/ attention.
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o P330: Rinse mouth.

e Storage:
o P405: Store locked up.
e Disposal:
o P501: Dispose of contents/ container to an approved waste disposal plant.

Expert Insight: The classification for germ cell mutagenicity (Category 2) is of significant
concern for researchers, particularly those of reproductive age. This classification is based on
evidence from animal studies that suggest the substance may induce heritable mutations in the
germ cells of humans. The causality lies in the potential for the chemical or its metabolites to
interact with DNA in sperm or egg cells. This necessitates stringent handling protocols to
prevent any level of exposure.

Safe Handling and Storage Protocols

A self-validating system of protocols is essential when working with a substance with suspected
mutagenic properties. This involves engineering controls, administrative controls, and personal
protective equipment (PPE) working in concert.

Experimental Workflow with Integrated Safety:
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Caption: Step-by-step safe handling workflow for 2-Chloro-N-Propylbenzamide.
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Storage Requirements:
» Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated area.[3]

e Security: Store in a locked cabinet or an area with restricted access due to the health
hazards.

e Incompatibilities: Keep away from strong oxidizing agents and strong bases.[4]
Rationale for Protocols:

» Fume Hood: A certified chemical fume hood is the primary engineering control to prevent
inhalation of any dust or aerosols.

» Double-Gloving: Given the lack of specific permeation data, double-gloving with nitrile gloves
provides an additional layer of protection against dermal exposure.

e Locked Storage: This administrative control prevents unauthorized access to a substance
with suspected long-term health effects.

Emergency Procedures: A Self-Validating Response
System

In the event of an exposure or spill, a pre-planned and practiced response is critical.

Emergency Response Decision Tree:
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Caption: Decision tree for emergency response to an incident involving 2-Chloro-N-

Propylbenzamide.

First-Aid Measures:

General Advice: In all cases of exposure, consult a physician and show them the safety data
sheet or this guide.

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If breathing
has stopped, give artificial respiration.[3]

Skin Contact: Wash off with soap and plenty of water.[3]
Eye Contact: Flush eyes with water as a precaution for at least 15 minutes.[5]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

[3]

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

Hazardous Combustion Products: Combustion may produce carbon oxides (CO, COz),
nitrogen oxides (NOx), and hydrogen chloride gas.[6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6]

Toxicological and Ecological Information

Toxicological Summary:

Acute Toxicity: Harmful if swallowed (Oral, Category 4). No specific LD50 data is available for
2-chloro-N-propylbenzamide. For the related compound 2-chlorobenzamide, the oral LD50
in rats is 1250 mg/kg.[6]
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o Skin Corrosion/Irritation: May cause skin irritation.[7]
o Serious Eye Damage/Irritation: May cause eye irritation.[7]

o Germ Cell Mutagenicity: Suspected of causing genetic defects (Category 2). This is a
significant long-term health hazard.

o Carcinogenicity: No data available. Not classified as a carcinogen by IARC, NTP, or OSHA.
[6]

o Reproductive Toxicity: No data available.[6]

o Specific Target Organ Toxicity (STOT): No data available for single or repeated exposure.[6]
Ecological Information:

e There is no specific ecological data available for 2-chloro-N-propylbenzamide.

e |tis crucial to prevent its release into the environment. Do not let the product enter drains.

Disposal Considerations

All waste materials contaminated with 2-chloro-N-propylbenzamide must be treated as
hazardous waste.

e Procedure: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[6]

o Contaminated PPE: All used PPE (gloves, lab coats, etc.) should be collected in a sealed,
labeled bag and disposed of as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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